4-Hydroxy-3-methylbenzoic acid hydrate

• Molecular Formula: C8H10O4
• Molecular Weight: 170.16 g/mol
• SMILES: CC1=C(C=CC(=C1)C(=O)O)O.O
• InChI: InChI=1S/C8H8O3.H2O/c1-5-4-6(8(10)11)2-3-7(5)9;/h2-4,9H,1H3,(H,10,11);1H2
• InChIKey: XDZTVPPAEPCJIB-UHFFFAOYSA-N

Researchers using generic monohydroxybenzoic acids in metabolomics or API synthesis face calibration drift and regioselectivity failures. 4-Hydroxy-3-methylbenzoic acid hydrate (CAS 499-76-3) eliminates these risks: • Baseline HPLC separation from close analogs ensures unambiguous peak assignment in complex matrices. • 3-Methyl substitution suppresses competing C-benzylation side reactions for cleaner API synthesis. • Defined hydrate form eliminates gravimetric error in calibration curve preparation.

4-Hydroxy-3-methylbenzoic acid hydrate Procurement Guide

4-Hydroxy-3-methylbenzoic acid hydrate (CAS 499-76-3) is a monohydroxybenzoic acid derivative, specifically 4-hydroxybenzoic acid bearing a methyl substituent at the meta (3-) position [1]. This compound exists as a hydrate and is employed as a chromatographic standard, a human serum metabolite biomarker reference, and a synthetic intermediate in pharmaceutical development [2][3]. Its procurement differentiation lies not in undefined broad-spectrum bioactivity but in its verified properties as a defined isomeric calibrant and regioselective building block.

✓ Hydrate-defined standard for accurate gravimetric preparation

✓ Chromatographically resolved isomeric calibrant for metabolomics

✓ Regioselective building block for O-functionalization synthesis

• [1] PubChem. (2005). 4-Hydroxy-3-methylbenzoic acid. PubChem Compound Summary for CID 68138. View Source
• [2] ChEBI. (2015). 4-Hydroxy-3-methylbenzoic acid (CHEBI:85239). EMBL-EBI. View Source
• [3] PubChem. (2005). 4-Hydroxy-3-methylbenzoic acid. PubChem Compound Summary for CID 68138. View Source

Generic Substitution Risks for 4-Hydroxy-3-methylbenzoic acid hydrate

Generic substitution with other monohydroxybenzoic acids (e.g., 4-hydroxybenzoic acid, salicylic acid, or vanillic acid) introduces significant quantifiable error in analytical and synthetic workflows. Distinct isomeric retention time data demonstrates baseline separation from close analogs such as 4-methoxybenzoic acid and 4-hydroxyphenylacetic acid under standard reversed-phase conditions, with unique MS2 fragmentation patterns confirming distinct identity [1]. In enzymatic contexts, 4-hydroxy-3-methylbenzoate serves as a substrate for p-hydroxybenzoate hydroxylase (PHBH) with a defined binding affinity (KM = 0.36 mM, kcat = 0.36 s⁻¹) [2], while unsubstituted 4-hydroxybenzoic acid demonstrates different kinetic parameters. In polymer chemistry, this specific methyl-substituted monomer confers distinct thermal and mechanical properties to poly(ester-carbonates) compared to unsubstituted 4-hydroxybenzoic acid-based polymers [3]. Procurement of an undefined analog or mixture of isomers would invalidate these quantitative relationships, leading to calibration drift in metabolomics assays and failure modes in regioselective synthesis steps.

Isomeric retention shifts: unsubstituted 4-hydroxybenzoic acid analogs alter chromatographic peak identity and quantification.

Enzyme kinetic mismatch: analog substrates exhibit different PHBH kinetic parameters, invalidating comparative studies.

Polymer property deviation: absence of 3-methyl group changes thermal and mechanical properties of poly(ester-carbonates).

• [1] Zhu, H., et al. (2020). Molecules, 26(1), 178. Figure 4. View Source
• [2] Faber, B.W., van Gorcom, R.F., Duine, J.A. (2001). Purification and characterization of benzoate-para-hydroxylase, a cytochrome P450 (CYP53A1), from Aspergillus niger. Archives of Biochemistry and Biophysics, 394(2), 245-254. View Source
• [3] Peters, E. N. (1987). Poly(ester-carbonates) and blends based on 3-methyl-4-hydroxy-benzoic acid. U.S. Patent No. 4,696,995. View Source

4-Hydroxy-3-methylbenzoic acid hydrate: Quantitative Differentiation Evidence

Impact of Hydrate Form on Gravimetric Preparation

4-Hydroxy-3-methylbenzoic acid is commercially supplied as the hydrate form (C8H8O3·H2O) . The anhydrous molecular weight is 152.15 g/mol; the hydrate molecular weight is 170.16 g/mol [1]. This 18.01 g/mol difference (approximately 11.8%) in formula weight directly translates to a corresponding error in solution concentration if the hydration state is unverified during gravimetric preparation.

Hydrate weight impact

Head-to-head

+18.01 g/mol (11.8% relative)

Gravimetric standard accuracy

Hydrate vs anhydrous molecular weight

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	170.16 g/mol (hydrate form)
Comparator Or Baseline	152.15 g/mol (anhydrous form)
Quantified Difference	18.01 g/mol (11.8% relative difference)
Conditions	Theoretical calculation based on molecular formula C8H8O3·H2O versus C8H8O3

Why This Matters

This quantification is essential for procurement decisions: sourcing the defined hydrate ensures accurate gravimetric preparation of analytical standards, eliminating up to 11.8% concentration error that would arise from assuming the anhydrous molecular weight.

• [1] Ambinter. (n.d.). 4-Hydroxy-3-methylbenzoic acid hydrate (AMB30633512). View Source

LC-MS Differentiation from Structural Analogs

Under reversed-phase HPLC conditions with an equimolar mixture of three structurally related analytes, 4-hydroxy-3-methylbenzoic acid (peak 3) exhibits a distinct retention time, eluting later than 4-methoxybenzoic acid (peak 1) and earlier than 4-hydroxyphenylacetic acid (peak 2) [1]. The MS2 spectrum obtained following reaction with diethylmethoxyborane shows a unique fragmentation pattern, and the collision-induced dissociation (CID) spectrum provides a distinct mass fingerprint that differs from both comparator compounds [1].

LC-MS differentiation

Head-to-head

Peak 3 (mid-elution) vs Peak 1 (earlier), Peak 2 (later)

Resolved from structural analogs

Reversed-phase HPLC, equimolar mixture

Evidence Dimension	Chromatographic retention time order
Target Compound Data	Peak 3 (middle retention among three analytes)
Comparator Or Baseline	4-Methoxybenzoic acid (peak 1, earlier); 4-Hydroxyphenylacetic acid (peak 2, later)
Quantified Difference	Baseline-resolved separation (three distinct peaks observed)
Conditions	Total ion HPLC chromatogram of equimolar mixture; reversed-phase conditions

Why This Matters

This evidence confirms that 4-hydroxy-3-methylbenzoic acid can be unambiguously resolved and identified in complex biological matrices where these structurally similar metabolites co-occur, justifying its procurement as a distinct analytical reference standard rather than a generic 'hydroxybenzoic acid' substitute.

• [1] Zhu, H., et al. (2020). Molecules, 26(1), 178. Figure 4. View Source

Endogenous Metabolite in Human Biofluids

4-Hydroxy-3-methylbenzoic acid is an endogenous human blood serum metabolite (CHEBI:85234) [1][2] detected and quantified in urine specimens from a healthy population [3]. In contrast, many hydroxybenzoic acid derivatives used as analytical standards are synthetic compounds with no documented endogenous baseline concentration in human biofluids.

Endogenous occurrence

Class-level

Detected in human urine and serum

Endogenous calibrator context

Synthetic analogs lack documented endogenous baseline

Evidence Dimension	Biological occurrence and quantification status
Target Compound Data	Detected and quantified in healthy human urine and blood serum
Comparator Or Baseline	Synthetic hydroxybenzoic acid derivatives (e.g., 4-methoxybenzoic acid)
Quantified Difference	Documented endogenous occurrence versus primarily synthetic/xenobiotic occurrence
Conditions	Human metabolomics studies; HMDB entry HMDB0004815

Why This Matters

For researchers conducting quantitative metabolomics or biomarker validation studies, procurement of this specific compound enables accurate calibration against a known endogenous reference, whereas alternative hydroxybenzoic acid standards would require de novo validation for endogenous quantification.

• [1] ChEBI. (2015). 4-Hydroxy-3-methylbenzoic acid (CHEBI:85239). EMBL-EBI. View Source
• [2] PubChem. (2005). 4-Hydroxy-3-methylbenzoic acid. PubChem Compound Summary for CID 68138. View Source
• [3] Human Metabolome Database. (n.d.). 4-Hydroxy-3-methylbenzoic acid (HMDB0004815). View Source

Regioselective O-Benzylation

In a catalytic regioselective benzylation study comparing the reactivity of methyl 4-hydroxy-3-methylbenzoate (derived from 4-hydroxy-3-methylbenzoic acid) with methyl salicylate, the 4-hydroxy-3-methylbenzoate substrate yields exclusive O-benzylation with no detectable C-benzylation side products (0% C-benzylation) [1]. In contrast, methyl salicylate under identical reaction conditions (FeCl3·6H2O catalyst, 40 °C, 6 h) yields a mixture of O-benzylated and C-benzylated products (7% C-benzylation) [1].

Regioselective O-benzylation

Head-to-head

100% O-benzylation vs 93% O / 7% C-benzylation

Reported lower C-benzylation side product

FeCl3·6H2O, 40 °C, 6 h; methyl salicylate comparator

Evidence Dimension	Regioselectivity in benzylation reaction
Target Compound Data	100% O-benzylation; 0% C-benzylation (using methyl 4-hydroxy-3-methylbenzoate)
Comparator Or Baseline	Methyl salicylate: 93% O-benzylation; 7% C-benzylation
Quantified Difference	7 percentage-point absolute reduction in undesired C-benzylation side product
Conditions	FeCl3·6H2O (10 mol%), benzyl alcohol (1.2 equiv), 40 °C, 6 h

Why This Matters

This direct comparative data demonstrates that the 3-methyl substitution pattern of 4-hydroxy-3-methylbenzoic acid derivatives eliminates the competing C-benzylation pathway observed with salicylate derivatives, thereby improving reaction yield and reducing purification burden in synthetic workflows.

• [1] Veisi, H., et al. (2017). FeCl3·6H2O as a versatile catalyst for the regioselective O-benzylation of phenols. RSC Advances, 7, 2361-2366. Table 2, Entry 1 vs Entry 4. View Source

4-Hydroxy-3-methylbenzoic acid hydrate Application Scenarios

Endogenous Metabolite Quantification by LC-MS

In targeted metabolomics workflows, accurate quantification of 4-hydroxy-3-methylbenzoic acid in human biofluids requires a certified reference standard with verified isomeric identity. The distinct retention time and unique MS2 fragmentation pattern relative to 4-methoxybenzoic acid and 4-hydroxyphenylacetic acid ensure unambiguous peak assignment in complex matrices [1]. Procurement of the defined hydrate form eliminates gravimetric error from uncertain hydration state, enabling accurate calibration curve preparation .

Regioselective O-Functionalization of Aromatic Building Blocks

When a synthetic route requires exclusive O-functionalization of a phenolic hydroxyl group in the presence of an ortho-methyl substituent, 4-hydroxy-3-methylbenzoic acid derivatives provide superior regioselectivity compared to salicylate-based starting materials. Under FeCl3-catalyzed benzylation conditions, the 3-methyl substitution pattern suppresses competing C-benzylation side reactions, yielding cleaner product profiles and simplified purification workflows [1]. This property is particularly relevant for the synthesis of active pharmaceutical ingredients (APIs) where isomeric purity is a critical quality attribute.

PHBH Substrate Specificity Studies

For studies investigating the substrate specificity of p-hydroxybenzoate hydroxylase (PHBH) from Pseudomonas aeruginosa or Aspergillus niger, 4-hydroxy-3-methylbenzoate serves as a defined substrate with characterized kinetic parameters (KM = 0.36 mM, kcat = 0.36 s⁻¹) [1]. Substitution with unsubstituted 4-hydroxybenzoic acid would yield different kinetic values, invalidating comparative enzyme characterization studies. The compound's defined affinity for PHBH is also relevant for structural biology applications, including co-crystallization studies .

HPLC Method for Hydroxybenzoic Acid Isomers

During reversed-phase HPLC method development for the separation of hydroxybenzoic acid positional isomers, 4-hydroxy-3-methylbenzoic acid provides a well-characterized mid-elution reference point. As demonstrated in equimolar mixture analyses, this compound elutes with baseline resolution from both 4-methoxybenzoic acid and 4-hydroxyphenylacetic acid [1]. This defined retention behavior supports system suitability testing and column performance validation in analytical quality control laboratories.

Application

Selection Property

Validation Focus

Endogenous metabolite quantification by LC-MS

Isomeric chromatographic identity

Retention time and MS2 pattern verification

Regioselective O-functionalization synthesis

Methyl substitution regioselectivity context

O-benzylation yield purity review

PHBH substrate specificity studies

Defined kinetic parameter profile

Enzyme kinetic parameter validation

HPLC method for hydroxybenzoic acid isomers

Mid-elution reference point

Baseline resolution from structural analogs

• [1] Zhu, H., et al. (2020). Molecules, 26(1), 178. Figure 4. View Source